Cas no 2097951-73-8 (1-(3,5-dichlorobenzyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(3,5-dichlorobenzyl)-1H-imidazole-4-carboxylic acid
• CAS No: 2097951-73-8
• MF: C₁₁H₈Cl₂N₂O₂
• MW: 271.099420547485
• CID: 5724040
• PubChem ID: 121200282
• Update Time: 2025-05-24

1-(3,5-dichlorobenzyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• F1907-3058
• 1-(3,5-dichlorobenzyl)-1H-imidazole-4-carboxylic acid
• AKOS026707971
• 2097951-73-8
• 1-[(3,5-dichlorophenyl)methyl]imidazole-4-carboxylic acid

• Inchi： 1S/C11H8Cl2N2O2/c12-8-1-7(2-9(13)3-8)4-15-5-10(11(16)17)14-6-15/h1-3,5-6H,4H2,(H,16,17)
• InChI Key： LCZHKDVMVPOGQB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CN1C=NC(C(=O)O)=C1)Cl

Computed Properties

• Exact Mass: 269.9962829g/mol
• Monoisotopic Mass: 269.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(3,5-dichlorobenzyl)-1H-imidazole-4-carboxylic acid

Recent Advances in the Study of 1-(3,5-dichlorobenzyl)-1H-imidazole-4-carboxylic acid (CAS: 2097951-73-8)

The compound 1-(3,5-dichlorobenzyl)-1H-imidazole-4-carboxylic acid (CAS: 2097951-73-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-(3,5-dichlorobenzyl)-1H-imidazole-4-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique chemical structure, featuring a dichlorobenzyl group attached to an imidazole-carboxylic acid moiety, makes it a versatile scaffold for the development of enzyme inhibitors and receptor modulators. Researchers have successfully utilized this compound in the design of small-molecule inhibitors targeting various enzymes involved in inflammatory and metabolic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 1-(3,5-dichlorobenzyl)-1H-imidazole-4-carboxylic acid as potent inhibitors of cytochrome P450 enzymes. The study revealed that these derivatives exhibit high selectivity and binding affinity, making them promising candidates for the treatment of diseases associated with dysregulated P450 activity. The research team employed molecular docking and kinetic assays to validate the inhibitory effects, providing robust evidence for the compound's therapeutic potential.

Another significant development involves the application of 1-(3,5-dichlorobenzyl)-1H-imidazole-4-carboxylic acid in the field of antimicrobial research. A recent preprint on bioRxiv reported that this compound, when conjugated with other pharmacophores, exhibits broad-spectrum antimicrobial activity against drug-resistant bacterial strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, offering a novel mechanism of action that could circumvent existing resistance mechanisms.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 1-(3,5-dichlorobenzyl)-1H-imidazole-4-carboxylic acid. A 2024 patent application disclosed a novel, high-yield synthesis route that reduces production costs while maintaining high purity standards. This development is particularly relevant for scaling up production to meet the growing demand for this compound in pharmaceutical research and development.

Looking forward, the diverse biological activities exhibited by 1-(3,5-dichlorobenzyl)-1H-imidazole-4-carboxylic acid and its derivatives suggest multiple potential therapeutic applications. Current research efforts are focusing on exploring its utility in oncology, particularly as a potential adjuvant in combination therapies. Preliminary data from cell-based assays indicate synergistic effects when used with conventional chemotherapeutic agents, though further in vivo studies are needed to validate these findings.

In conclusion, 1-(3,5-dichlorobenzyl)-1H-imidazole-4-carboxylic acid (CAS: 2097951-73-8) represents a promising chemical entity with multifaceted applications in medicinal chemistry. The recent research developments underscore its potential as a valuable tool in drug discovery and highlight the need for continued investigation into its pharmacological properties and therapeutic potential.